Cas no 54941-63-8 (Propanedioic acid, phenyl-, mono(3-methylphenyl) ester)

• Product Name: Propanedioic acid, phenyl-, mono(3-methylphenyl) ester
• CAS No: 54941-63-8
• MF: C₁₆H₁₃O₄
• MW: 269.272024869919
• CID: 353269
• PubChem ID: 71364416
• Update Time: 2025-04-19

Propanedioic acid, phenyl-, mono(3-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, phenyl-, mono(3-methylphenyl) ester
• 3-(3-methylphenoxy)-3-oxo-2-phenylpropanoate
• DTXSID00787889
• 54941-63-8

• Inchi： 1S/C16H14O4/c1-11-6-5-9-13(10-11)20-16(19)14(15(17)18)12-7-3-2-4-8-12/h2-10,14H,1H3,(H,17,18)/p-1
• InChI Key： IDBLCXQHFBALRA-UHFFFAOYSA-M
• SMILES： O(C1=CC=CC(C)=C1)C(C(C(=O)[O-])C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 269.08139
• Monoisotopic Mass: 269.08138389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43